![molecular formula C7H8F5NO B3000684 5-(1,1,2,2,2-Pentafluoroethyl)piperidin-2-one CAS No. 2361634-97-9](/img/structure/B3000684.png)
5-(1,1,2,2,2-Pentafluoroethyl)piperidin-2-one
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Overview
Description
5-(1,1,2,2,2-Pentafluoroethyl)piperidin-2-one is a useful research compound. Its molecular formula is C7H8F5NO and its molecular weight is 217.139. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Piperidine derivatives have been investigated for their potential as green corrosion inhibitors on iron surfaces. Studies using Density Functional Theory (DFT) and Monte Carlo dynamics suggest that certain piperidine compounds, including derivatives similar to 5-(1,1,2,2,2-Pentafluoroethyl)piperidin-2-one, show promise as corrosion inhibitors due to their interaction with iron surfaces. These studies have highlighted the relevance of quantum chemical properties in determining the effectiveness of these compounds as inhibitors (Belghiti et al., 2018).
Synthesis of Piperidine Bases
Research on the intramolecular cyclization of amino alcohols to piperidine bases has shown that compounds like this compound can be synthesized using zeolite catalysts. This process involves the conversion of 5-amino-1-pentanol to piperidine and its derivatives, highlighting a key synthetic pathway for the production of piperidine-based compounds (Reddy et al., 1994).
Vapor-Phase Synthesis
The vapor-phase dehydration of 5-amino-1-pentanol over various oxide catalysts, including SiO2, has been studied for the production of piperidine. This research provides insights into efficient methods for synthesizing piperidine compounds, potentially applicable to this compound (Tsuchiya et al., 2018).
Piperidine Derivatives as Agonists
Research on piperidine derivatives, focusing on their role as selective agonists at certain receptors, has been conducted. These studies reveal the potential biomedical applications of these compounds, although they are not directly related to this compound (Vacher et al., 1999).
Conformational Studies
Piperidine derivatives have been a subject of research in terms of their conformational behavior and potential in medicinal chemistry. This includes studies on the geometry and conformation of these molecules, which could be relevant to understanding the structural behavior of this compound (Ezawa et al., 2020).
Mechanism of Action
Future Directions
Piperidine derivatives, such as 5-(1,1,2,2,2-Pentafluoroethyl)piperidin-2-one, play a significant role in the pharmaceutical industry . Future research may focus on developing fast and cost-effective methods for the synthesis of substituted piperidines . Additionally, the discovery and biological evaluation of potential drugs containing the piperidine moiety is a promising area of study .
Properties
IUPAC Name |
5-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F5NO/c8-6(9,7(10,11)12)4-1-2-5(14)13-3-4/h4H,1-3H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXSZJVWBUKZYDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NCC1C(C(F)(F)F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F5NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.